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Compound of Interest

Compound Name: DBPR112

Cat. No.: B606981 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of DBPR112 (also known as Gozanertinib), a potent EGFR

inhibitor. Adherence to these procedures is critical to ensure personnel safety and

environmental compliance. Researchers, scientists, and drug development professionals must

familiarize themselves with these guidelines before handling or disposing of this compound.

DBPR112 is classified as a hazardous substance, demonstrating acute oral toxicity, skin and

eye irritation, and respiratory tract irritation. Therefore, it must be handled with care, and all

waste generated must be treated as hazardous chemical waste.

Personal Protective Equipment (PPE) and Handling
Before beginning any procedure involving DBPR112, ensure that all personnel are equipped

with the appropriate Personal Protective Equipment (PPE). This is the first line of defense in

preventing exposure.
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PPE Component Specification

Gloves
Double-gloving with chemotherapy-rated nitrile

gloves is required.

Eye Protection
Chemical safety goggles or a face shield must

be worn.

Lab Coat
A disposable, fluid-resistant lab coat is

mandatory.

Respiratory

A NIOSH-approved respirator is recommended,

especially when handling the solid form or

creating solutions.

Handling Precautions:

Always handle DBPR112 in a designated area, such as a chemical fume hood, to avoid

inhalation of dust or aerosols.

Avoid all direct contact with the skin, eyes, and mucous membranes.

Do not eat, drink, or smoke in areas where DBPR112 is handled or stored.

Thoroughly wash hands after handling, even if gloves were worn.

Step-by-Step Disposal Procedure
The proper disposal of DBPR112 and all associated materials is a multi-step process that

requires careful segregation and labeling of waste streams.

Step 1: Segregate Waste at the Source

Proper segregation is crucial to prevent accidental mixing of incompatible chemicals and to

ensure that waste is handled by the appropriate disposal vendor.

Solid DBPR112 Waste: This includes expired or unused neat compound, as well as grossly

contaminated items such as weighing boats and spatulas. This waste must be placed in a

designated, sealed, and clearly labeled hazardous waste container.
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Liquid DBPR112 Waste: This includes unused solutions of DBPR112, as well as the first

rinse of any contaminated glassware. This waste must be collected in a sealed, leak-proof,

and clearly labeled hazardous waste container.

Contaminated Sharps: Needles, syringes, and other sharps contaminated with DBPR112
must be placed directly into a designated, puncture-resistant sharps container that is clearly

labeled as containing hazardous chemical waste.

Contaminated Labware and PPE: This includes items such as pipette tips, centrifuge tubes,

gloves, and disposable lab coats that have come into contact with DBPR112. These items

should be collected in a designated hazardous waste bag or container.

Step 2: Decontaminate Work Surfaces

All surfaces and equipment that may have come into contact with DBPR112 must be

thoroughly decontaminated.

Prepare a decontamination solution, such as a high-pH solution or a 1:10 dilution of bleach,

followed by a rinse with 70% ethanol.

Wipe down all surfaces, including the interior of the fume hood, benchtops, and any

equipment used.

All materials used for decontamination, such as paper towels, must be disposed of as

contaminated waste.

Step 3: Package and Label Waste for Disposal

Proper packaging and labeling are essential for the safe transport and disposal of hazardous

waste.

Ensure all waste containers are securely sealed to prevent leaks or spills.

Label each container with a hazardous waste tag that includes the following information:

The words "Hazardous Waste"

The full chemical name: DBPR112 (Gozanertinib)
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The specific hazards (e.g., Toxic, Irritant)

The date the waste was first added to the container

The name and contact information of the generating laboratory

Step 4: Arrange for Professional Disposal

Hazardous chemical waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.

Contact your EHS office to schedule a pickup of the properly packaged and labeled waste.

Do not dispose of any DBPR112 waste down the drain or in the regular trash.

DBPR112 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

DBPR112 and associated materials.
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Caption: Workflow for the safe disposal of DBPR112 waste.
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By adhering to these procedures, you contribute to a safe laboratory environment and ensure

the responsible management of hazardous chemical waste. Always consult your institution's

specific guidelines and the manufacturer's Safety Data Sheet (SDS) for the most

comprehensive information.

To cite this document: BenchChem. [Proper Disposal of DBPR112: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606981#dbpr112-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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